Cas no 1261624-91-2 (2,2',3'-Trifluorobiphenyl-3-carboxaldehyde)

• Product Name: 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde
• CAS No: 1261624-91-2
• MF: C₁₃H₇F₃O
• MW: 236.189294099808
• CID: 4999774
• Update Time: 2025-10-28

2,2',3'-Trifluorobiphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde

• Inchi： 1S/C13H7F3O/c14-11-6-2-5-10(13(11)16)9-4-1-3-8(7-17)12(9)15/h1-7H
• InChI Key： RYCJWSXOOCJDRE-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC=CC=1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde

2,2',3'-Trifluorobiphenyl-3-carboxaldehyde (CAS No. 1261624-91-2): A Comprehensive Overview

The compound 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde (CAS No. 1261624-91-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with three fluorine atoms and a carboxaldehyde group. The biphenyl framework provides a rigid and planar structure, while the trifluorine substitution introduces electronic and steric effects that enhance its reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde in the synthesis of advanced materials, particularly in the development of novel organic semiconductors. Researchers have demonstrated that the compound's electronic properties can be fine-tuned by modifying the substitution pattern on the biphenyl ring. For instance, the presence of the carboxaldehyde group allows for easy functionalization, enabling the formation of covalent bonds with other molecules. This property has been exploited in the creation of self-assembled monolayers (SAMs) and cross-linked polymer networks, which exhibit improved thermal stability and mechanical robustness.

In addition to its role in materials science, 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde has shown promise in medicinal chemistry. The compound's ability to act as a chiral inducer in asymmetric catalysis has been explored in recent publications. By incorporating this compound into catalyst systems, chemists have achieved enantioselective syntheses of complex organic molecules with high optical purity. This advancement has significant implications for the development of new pharmaceutical agents, where stereochemistry plays a critical role in biological activity.

The synthesis of 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde typically involves a multi-step process that combines fluorination and aldehyde formation techniques. One common approach involves the fluorination of biphenyl derivatives using electrophilic fluorination agents such as N-fluoropyridinium salts, followed by oxidation to introduce the aldehyde group. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing catalytic systems and green solvents.

From an analytical standpoint, 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into the compound's molecular structure and reactivity under various conditions. For example, NMR analysis has revealed that the trifluorine substitution pattern significantly affects the chemical shifts of adjacent protons, offering valuable information for structural elucidation.

Looking ahead, the potential applications of 2,2',3'-Trifluorobiphenyl-3-carboxaldehyde are expected to expand further as researchers continue to explore its unique properties. Its role in drug discovery, materials science, and catalysis positions it as a key compound in contemporary chemical research. As new methodologies emerge for its synthesis and functionalization, this compound is poised to make even greater contributions to scientific advancements.